Cas no 28905-71-7 (Phenol, methyltrinitro-)

Phenol, methyltrinitro- structure
Phenol, methyltrinitro- structure
Product Name:Phenol, methyltrinitro-
CAS No:28905-71-7
MF:C7H5N3O7
MW:243.130501508713
CID:259897
PubChem ID:193643
Update Time:2025-04-19

Phenol, methyltrinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, methyltrinitro-
    • 5-methyl-2,3,4-trinitrophenol
    • Methyltrinitrophenol
    • Phenol,methyltrinitro
    • Trinitrocresolate
    • DTXSID00183105
    • 28905-71-7
    • 5-METHYL-2,3,4-TRINITRO-PHENOL
    • Inchi: 1S/C7H5N3O7/c1-3-2-4(11)6(9(14)15)7(10(16)17)5(3)8(12)13/h2,11H,1H3
    • InChI Key: VIGWOECDNBSOGQ-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.01300
  • Monoisotopic Mass: 243.01274951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 157.69000
  • LogP: 2.99480
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